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Compound of Interest

Compound Name: Tetravinylsilane

Cat. No.: B072032

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
Tetravinylsilane (TVS), a versatile organosilicon compound. The information herein is curated
for professionals in research and development who require precise data for modeling, process
design, and safety assessments.

Introduction to Tetravinylsilane

Tetravinylsilane (CAS No. 1112-55-6), with the molecular formula C8H12Si, is a colorless to
light yellow liquid.[1] It is a key intermediate in the synthesis of various silicon-containing
materials.[1][2] Its structure, featuring a central silicon atom bonded to four vinyl groups,
imparts unigue reactivity, making it a valuable crosslinking agent in polymer chemistry.[2] This
property allows for the creation of advanced polymers and elastomers with enhanced
mechanical strength and thermal stability.[2]

Physical Properties of Tetravinylsilane

The physical properties of Tetravinylsilane are crucial for its handling, storage, and application
in various chemical processes. The following tables summarize the key physical constants of
Tetravinylsilane. While extensive data on the temperature dependence of all properties is not
readily available in the public domain, the provided values are established at standard
conditions.
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Table 1: General Physical Properties of Tetravinylsilane

Property Value Conditions
Molecular Weight 136.27 g/mol
Colorless to light yellow clear .
Appearance o Ambient
liquid
Melting Point <0°C
Boiling Point 130-131 °C at 760 mmHg (1 atm)[3][4]
Flash Point 6 °C (43 °F) Closed cup[4]

Table 2: Temperature-Dependent Physical Properties of Tetravinylsilane

Property Value Temperature
Density 0.8 g/mL 25 °C[3][4]
Vapor Pressure 12.0 £ 0.2 mmHg 25 °C[5]

18.6 hPa 25 °C[4]

Refractive Index n20/D 1.461 20 °C[3][4]

Note: Limited data is available for the temperature dependency of properties like viscosity.
Generally, for silicones, viscosity decreases as temperature increases.[6]

Experimental Protocols for Property Determination

The accurate determination of physical properties is paramount for the safe and effective use of
chemical compounds. Below are detailed methodologies for key experiments.

3.1. Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.[7]
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 Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure.[8]

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube, and a

heat source.[7]

e Procedure:

o

A small amount of Tetravinylsilane is placed in the small test tube.
A capillary tube, sealed at one end, is inverted and placed in the test tube with the sample.

The test tube is attached to a thermometer, which is then placed in a Thiele tube
containing mineral oil.[7]

The Thiele tube is gently heated, causing the oil to circulate and heat the sample
uniformly.[7]

As the temperature rises, air trapped in the capillary tube will be expelled, followed by the
vapor of the sample, seen as a steady stream of bubbles.[7]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid is drawn back into the capillary
tube.[7] This indicates that the vapor pressure of the sample is equal to the atmospheric
pressure.

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

3.2. Density Measurement

The density of a liquid can be determined using several methods. For a volatile organic

compound like Tetravinylsilane, a pycnometer or a digital densitometer is recommended for

accuracy.

 Principle: Density is defined as the mass of a substance per unit volume.
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e Apparatus: A pycnometer (a glass flask with a precise volume), an analytical balance, and a
temperature-controlled water bath.

e Procedure:
o The pycnometer is thoroughly cleaned, dried, and its empty weight is recorded.

o ltis then filled with distilled water of a known temperature and weighed to determine the
volume of the pycnometer.

o The pycnometer is emptied, dried, and then filled with Tetravinylsilane.

o The filled pycnometer is placed in a temperature-controlled bath to ensure the liquid
reaches the desired temperature (e.g., 25 °C).

o The pycnometer is then weighed.

o The density is calculated by dividing the mass of the Tetravinylsilane by the volume of
the pycnometer.

3.3. Vapor Pressure Measurement

Vapor pressure can be measured by static or dynamic methods. For a substance like
Tetravinylsilane, a static method using a vapor pressure apparatus is suitable.

e Principle: The vapor pressure of a liquid is the pressure exerted by its vapor when the vapor
is in equilibrium with the liquid at a given temperature.

o Apparatus: A thermostatically controlled chamber, a pressure transducer, and a sample
container.

e Procedure:

o A small amount of Tetravinylsilane is placed in the sample container, and the system is
evacuated to remove air.

o The sample is heated to and maintained at a specific temperature.
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o The pressure inside the chamber is monitored using the pressure transducer until it
stabilizes.

o This stable pressure is the vapor pressure of the substance at that temperature.

o The measurements are repeated at different temperatures to obtain a vapor pressure
curve.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a chemical substance like Tetravinylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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